Cas no 1361486-66-9 (5-Fluoro-6-(perchlorophenyl)picolinic acid)

• Product Name: 5-Fluoro-6-(perchlorophenyl)picolinic acid
• CAS No: 1361486-66-9
• MF: C₁₂H₃Cl₅FNO₂
• MW: 389.421121835709
• CID: 4923708
• Update Time: 2025-06-27

5-Fluoro-6-(perchlorophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-6-(perchlorophenyl)picolinic acid

• Inchi： 1S/C12H3Cl5FNO2/c13-6-5(7(14)9(16)10(17)8(6)15)11-3(18)1-2-4(19-11)12(20)21/h1-2H,(H,20,21)
• InChI Key： RXXVYSIOCLDLBJ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C(=CC=C(C(=O)O)N=1)F)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 388
• XLogP3: 5.6
• Topological Polar Surface Area: 50.2

Additional information on 5-Fluoro-6-(perchlorophenyl)picolinic acid

Introduction to 5-Fluoro-6-(perchlorophenyl)picolinic Acid (CAS No. 1361486-66-9) and Its Emerging Applications in Chemical and Pharmaceutical Research

5-Fluoro-6-(perchlorophenyl)picolinic acid, identified by the chemical abstracts service number 1361486-66-9, is a specialized organic compound that has garnered significant attention in the realms of medicinal chemistry and biochemical research. This compound belongs to the class of heterocyclic carboxylic acids, characterized by its structural incorporation of a fluorine atom and a perchlorophenyl group, which endows it with unique physicochemical properties and potential biological activities. The molecular structure of this compound, featuring a pyridine core modified at the 5-position with a fluorine substituent and at the 6-position with a perchlorophenyl moiety, contributes to its distinct reactivity and interaction profiles with biological targets.

The synthesis of 5-Fluoro-6-(perchlorophenyl)picolinic acid involves multi-step organic transformations, typically starting from commercially available precursors such as picolinic acid. The introduction of the fluorine atom at the 5-position is often achieved through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions, while the attachment of the perchlorophenyl group may require Friedel-Crafts acylation or similar electrophilic aromatic substitution strategies. These synthetic routes highlight the compound's complexity and the level of expertise required to produce it in high purity, which is critical for downstream applications in drug discovery and material science.

In recent years, 5-Fluoro-6-(perchlorophenyl)picolinic acid has been explored as a key intermediate in the development of novel therapeutic agents. The presence of both fluorine and electron-withdrawing groups in its structure suggests potential for enhanced binding affinity and metabolic stability, which are desirable attributes in drug candidates. Specifically, fluorinated compounds have been extensively studied for their ability to modulate enzyme activity and receptor interactions, often leading to improved pharmacokinetic profiles. The perchlorophenyl group further contributes to the compound's lipophilicity, influencing its membrane permeability and distribution within biological systems.

One of the most promising areas of research involving 5-Fluoro-6-(perchlorophenyl)picolinic acid is its application as a scaffold for kinase inhibitors. Kinases are enzymes that play pivotal roles in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. The fluorine atom in this compound can serve as a hydrogen bond acceptor or participate in π-stacking interactions with target residues, enhancing binding specificity. Additionally, computational modeling studies have indicated that the perchlorophenyl group can engage in hydrophobic interactions with pockets on protein surfaces, further stabilizing inhibitor complexes.

Recent advancements in crystallographic techniques have provided insights into how 5-Fluoro-6-(perchlorophenyl)picolinic acid derivatives interact with protein targets at an atomic level. For instance, studies on related fluorinated picolinic acid analogs have revealed that these compounds can occupy deep binding pockets within kinases, displacing water molecules and forming multiple hydrogen bonds with key amino acid residues. Such structural insights have guided medicinal chemists in optimizing potency and selectivity by modifying other parts of the molecule while retaining the core fluorinated scaffold.

The pharmaceutical industry has also shown interest in 5-Fluoro-6-(perchlorophenyl)picolinic acid for its potential as an agrochemical intermediate. Fluorinated compounds are known to exhibit enhanced resistance to degradation under environmental conditions, making them suitable for use in crop protection agents. Researchers are investigating how modifications to this structure can yield compounds with improved efficacy against pests while maintaining low toxicity to non-target organisms. This dual application—both in human therapeutics and agricultural science—underscores the versatility of this chemical entity.

Beyond its role as an intermediate, 5-Fluoro-6-(perchlorophenyl)picolinic acid has been explored for its material science applications. Its unique electronic properties make it a candidate for use in organic semiconductors and light-emitting diodes (OLEDs). The combination of electron-withdrawing groups and aromatic rings enhances charge transport capabilities, which is crucial for developing efficient electronic devices. Additionally, fluorinated compounds often exhibit thermal stability and chemical resistance, making them valuable for coatings and specialty polymers.

The environmental impact of using 5-Fluoro-6-(perchlorophenyl)picolinic acid is another consideration that has prompted thorough investigation. While fluorinated compounds offer numerous benefits in terms of reactivity and stability, their persistence in ecosystems raises concerns about long-term ecological effects. Researchers are actively working on green chemistry approaches to minimize waste during synthesis and develop methods for safe disposal or degradation of these compounds once they reach their intended application phase.

In conclusion,5-Fluoro-6-(perchlorophenyl)picolinic acid (CAS No. 1361486-66-9) represents a fascinating compound with broad utility across multiple scientific disciplines. Its structural features enable diverse applications ranging from drug development to advanced materials design,fluorinated derivatives continue to be a focus of innovation. As our understanding of molecular interactions deepens,this compound will likely find even more applications,especially when combined with emerging technologies such as CRISPR gene editing or next-generation sequencing platforms where precise molecular tools are paramount for advancing research frontiers.